1α Hydroxyvitamin D3-d6 (26,26,26,27,27,27-d6)

• CAS No.: 77337-76-9
• Product Name: 1α Hydroxyvitamin D3-d6 (26,26,26,27,27,27-d6)
• Molecular Formula: C27H38D6O2
• Molecular Weight: 181.21 g/mol
• IUPAC Name: 3-acetamidopropane-1-sulfonic acid
• Standard InChI: InChI=1S/C5H11NO4S/c1-5(7)6-3-2-4-11(8,9)10/h2-4H2,1H3,(H,6,7)(H,8,9,10)
• Standard InChIKey: AFCGFAGUEYAMAO-UHFFFAOYSA-N
• SMILES: CC(=O)NCCCS(=O)(=O)O
• Canonical SMILES: CC(=O)NCCCS(=O)(=O)O
• Physical Description: Solid
• Description: Acamprosate is a synthetic amino acid and a neurotransmitter analogue that is used as an alcohol deterrent in management of alcohol dependence and abuse. Acamprosate has not been linked to serum enzyme elevations during therapy and has not been linked to cases of clinically apparent liver injury.; Acamprosate, also known as aotal or campral, belongs to the class of organic compounds known as organosulfonic acids. Organosulfonic acids are compounds containing the sulfonic acid group, which has the general structure RS(=O)2OH (R is not a hydrogen atom). Acamprosate is a drug which is used for the maintenance of abstinence from alcohol in patients with alcohol dependence who are abstinent at treatment initiation. Acamprosate is soluble (in water) and an extremely strong acidic compound (based on its pKa). Acamprosate has been detected in multiple biofluids, such as urine and blood. Acamprosate is a potentially toxic compound.; Acamprosate is an organosulfonic acid that is propane-1-sulfonic acid substituted by an acetylamino group at position 3. It has a role as a neurotransmitter agent, an environmental contaminant and a xenobiotic. It is an organosulfonic acid and a member of acetamides.
• Purity: 95% by HPLC; 98% atom D
• Related CAS: 77337-70-3 (mono-hydrochloride salt); 77337-71-4 (mono-potassium salt); 77337-72-5 (mono-lithium salt); 77337-73-6 (calcium[2:1] salt); 77337-74-7 (magnesium[2:1] salt)
• Solubility: In water, 1.0X10+6 mg/L at 25 °C (est); 1.88e+01 g/L
• Synonyms: acamprosate; acamprosate calcium; acamprostate; Acetyl Homotaurinate, Calcium; Acetylhomotaurinate, Calcium; Acetylhomotaurine, Calcium; Acetylhomotaurine, Sodium; Aotal; calcium acetyl homotaurinate; calcium acetylhomotaurinate; calcium acetylhomotaurine; Campral; Campral EC; N Acetylhomotaurine; N Acetylhomotaurine, Monolithium Salt; N Acetylhomotaurine, Monopotassium Salt; N Acetylhomotaurine, Monosodium Salt; N-acetylhomotaurine; N-acetylhomotaurine, calcium (2:1) salt; N-acetylhomotaurine, magnesium (2:1) salt; N-acetylhomotaurine, monolithium salt; N-acetylhomotaurine, monopotassium salt; N-acetylhomotaurine, monosodium salt; N-acetylhomotaurine, zinc (2:1) salt; Regtect; sodium acetylhomotaurine; Zulex
• Tag: Vitamin D3 Impurities
• Vapor Pressure: 1.8X10-8 mm Hg at 25 °C (est)
• PubChem Compound: 71158
• Last Modified: Nov 11 2021